[3-(2,3-Dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(2,3-dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C14H15ClO3S/c15-19(16,17)9-13-6-14(7-13,8-13)11-1-2-12-10(5-11)3-4-18-12/h1-2,5H,3-4,6-9H2
• InChI Key: QWHPWKMQIQDGHQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C34CC(C3)(C4)CS(=O)(=O)Cl
• Molecular Formula: C14H15ClO3S
• Molecular Weight: 298.8 g/mol
• CAS No.: 2287315-89-1

Description

“[3-(2,3-Dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is a complex organic compound. It contains a benzofuran moiety, which is a heterocyclic compound. Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves the construction of a benzofuran ring by proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is characterized by a benzofuran ring as a core. This heterocyclic compound is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For instance, an isocyanide-mediated and Pd-catalyzed 5-exo-dig reductive cyclization of 1-(2-hydroxyphenyl)-propargyl alcohols provides 2-alkyl/benzyl benzofurans.

Mechanism of Action

The mechanism of action of benzofuran derivatives is often related to their biological activities. For example, some benzofuran derivatives have been used in the treatment of skin diseases such as cancer or psoriasis.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research will likely focus on the discovery of new drugs, the development of novel methods for constructing benzofuran rings, and the exploration of the relationship between the bioactivities and structures of benzofuran derivatives.